N-(2-methoxy-5-methylphenyl)butanamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)butanamide
• InChI: InChI=1S/C12H17NO2/c1-4-5-12(14)13-10-8-9(2)6-7-11(10)15-3/h6-8H,4-5H2,1-3H3,(H,13,14)
• InChI Key: NCTZFNKJAGEUEI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=C(C=CC(=C1)C)OC
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

Synthesis Analysis

The synthesis of N-(2-methoxy-5-methylphenyl)butanamide-like compounds involves several steps, including esterification, hydrazide formation, and subsequent reactions to achieve the target molecule. For instance, the synthesis of N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives illustrates a complex multi-step synthesis process involving the conversion of organic acids into esters, hydrazides, and then to the desired butanamide derivatives, showcasing the chemical versatility and reactivity of this compound class (Aziz‐ur‐Rehman et al., 2016).

Molecular Structure Analysis

Molecular structure analysis of butanamide derivatives can be performed through various spectroscopic methods, including NMR, IR, and mass spectrometry, providing detailed insights into the compound's structure. These techniques help elucidate the molecular geometry, functional groups, and electronic configuration essential for understanding the compound's reactivity and properties.

Chemical Reactions and Properties

Butanamide derivatives participate in various chemical reactions, highlighting their reactivity and potential as intermediates in synthesizing pharmacologically active molecules. For example, the synthesis of compounds with anti-inflammatory and analgesic properties from N-(5-(2-chlorobenzylidene)-4-oxo-2-arylthiazolidin-3-yl)-2-(6-methoxynaphthalen-2-yl) propanamide demonstrates the capability of butanamide derivatives to undergo chemical transformations leading to biologically active molecules (A.P.Zala, V.D.Dave, N.K.Undavia, 2015).